N-(9-anthrylmethyl)-N,1-dimethyl-4-piperidinamine
Overview
Description
“N-(9-anthrylmethyl)-N,1-dimethyl-4-piperidinamine” is a chemical compound that has been studied for its luminescent properties and complexing ability . It has been used in the synthesis of a number of N-(9-antrylmethyl)-N’-arylmethylidenebenzene-1,2-diamines and 1-(9-anthrylmethyl)-2-aryl-1H-benzimidazoles .
Synthesis Analysis
The synthesis of related compounds involves the condensation of N-(9-anthrylmethyl)benzene-1,2-diamine with aromatic and heterocyclic aldehydes . A one-step method for the preparation of fluorescent 9-anthrylmethyl esters from triacylglycerols (TAG) has also been proposed, involving base-catalyzed transesterification .Chemical Reactions Analysis
The ligand exchange reaction between N-(phosphonomethyl)glycine (glyphosate), a typical herbicide, with N-(9-anthrylmethyl)amines on Cu(II) ion leads the fluorescence signal intensity to revive, providing an indirect detection system of glyphosate available in water of neutral pH region .Safety and Hazards
The safety data sheet for a related compound, 9-Anthrylmethyl N,N-Diethylcarbamate, indicates that it is suspected of causing genetic defects . It is recommended to use personal protective equipment as required and to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes .
Future Directions
Fluorescent sensors, such as “N-(9-anthrylmethyl)-N,1-dimethyl-4-piperidinamine”, have emerged as powerful tools in analytical chemistry for the detection and quantification of heavy and transition metal ions in aqueous samples . They have wide applications in environmental monitoring and biomedical fields, facilitating diagnostic and therapeutic advancements . The continued development of fluorescent sensors is expected to shape the future of water quality assessment and analytical chemistry .
properties
IUPAC Name |
N-(anthracen-9-ylmethyl)-N,1-dimethylpiperidin-4-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N2/c1-23-13-11-19(12-14-23)24(2)16-22-20-9-5-3-7-17(20)15-18-8-4-6-10-21(18)22/h3-10,15,19H,11-14,16H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AIFAUFSFOBKZND-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(CC1)N(C)CC2=C3C=CC=CC3=CC4=CC=CC=C42 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(9-anthrylmethyl)-N,1-dimethyl-4-piperidinamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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